Cas no 2433861-30-2 (3-Chloro-N'-hydroxycyclobutane-1-carboximidamide)

• Product Name: 3-Chloro-N'-hydroxycyclobutane-1-carboximidamide
• CAS No: 2433861-30-2
• MF: C₅H₉ClN₂O
• MW: 148.590759992599
• CID: 6316656
• PubChem ID: 138987582
• Update Time: 2025-10-31

3-Chloro-N'-hydroxycyclobutane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• EN300-6748651
• 2433861-30-2
• 3-Chloro-N'-hydroxycyclobutane-1-carboximidamide
• (1r,3r)-3-chloro-N'-hydroxycyclobutane-1-carboximidamide

• Inchi： 1S/C5H9ClN2O/c6-4-1-3(2-4)5(7)8-9/h3-4,9H,1-2H2,(H2,7,8)
• InChI Key： PRHFWLPORNTLOZ-UHFFFAOYSA-N
• SMILES： ClC1CC(/C(=N/O)/N)C1

Computed Properties

• Exact Mass: 148.0403406g/mol
• Monoisotopic Mass: 148.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-Chloro-N'-hydroxycyclobutane-1-carboximidamide

Comprehensive Overview of 3-Chloro-N'-hydroxycyclobutane-1-carboximidamide (CAS No. 2433861-30-2)

3-Chloro-N'-hydroxycyclobutane-1-carboximidamide (CAS No. 2433861-30-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. This compound, characterized by its cyclobutane ring and functional groups such as chloro and hydroxyimino, offers a versatile platform for synthetic chemists and researchers exploring novel bioactive molecules. Its molecular formula, C₅H₈ClN₂O, reflects a balance of reactivity and stability, making it an intriguing subject for advanced studies.

In the context of modern drug discovery, 3-Chloro-N'-hydroxycyclobutane-1-carboximidamide is often discussed alongside trending topics like small molecule therapeutics and fragment-based drug design. Researchers are particularly interested in its potential as a pharmacophore due to the presence of both hydrogen bond donors and acceptors, which are critical for target binding. The compound’s cyclobutane scaffold is also relevant to current explorations in ring strain utilization, a hot topic in medicinal chemistry for enhancing ligand efficiency. These attributes align with frequent search queries such as "innovative heterocyclic compounds in drug development" and "role of strained rings in bioactive molecules."

The synthetic accessibility of CAS No. 2433861-30-2 further contributes to its appeal. Recent publications highlight its utility as an intermediate in multi-step syntheses, particularly for constructing nitrogen-containing heterocycles. This aligns with industry demands for scalable and modular building blocks, a theme often searched under terms like "high-value chemical intermediates 2024" or "versatile synthons for agrochemicals." Moreover, the compound’s chloro substituent introduces opportunities for further functionalization via cross-coupling reactions, a technique widely explored in green chemistry initiatives.

From an analytical perspective, 3-Chloro-N'-hydroxycyclobutane-1-carboximidamide has been characterized using techniques such as NMR spectroscopy and mass spectrometry, with data often cited in discussions about structural elucidation of small molecules. These methods are frequently searched by students and professionals alike, reflecting the compound’s educational value. Additionally, its stability under various pH conditions makes it a candidate for studies on prodrug design, another trending area in pharmaceutical sciences.

Beyond pharmaceuticals, this compound’s potential extends to material science, where its rigid cyclobutane core could contribute to the development of novel polymers or coatings. Searches like "cyclobutane derivatives in advanced materials" underscore this interdisciplinary relevance. Environmental considerations are also addressed, as researchers evaluate its biodegradability—a topic increasingly tied to queries such as "sustainable chemical design principles."

In summary, 3-Chloro-N'-hydroxycyclobutane-1-carboximidamide (CAS No. 2433861-30-2) exemplifies the convergence of synthetic utility, structural novelty, and broad applicability. Its alignment with current research trends—from fragment-based screening to green synthesis—ensures continued interest across scientific communities. As exploration of strained ring systems and multifunctional intermediates expands, this compound is poised to remain a key subject in peer-reviewed literature and industrial innovation.